Cas no 2138071-48-2 (tert-butyl N-3-bromo-2-(cycloheptyloxy)-2-methylpropyl-N-ethylcarbamate)

• Product Name: tert-butyl N-3-bromo-2-(cycloheptyloxy)-2-methylpropyl-N-ethylcarbamate
• CAS No: 2138071-48-2
• MF: C₁₈H₃₄BrNO₃
• MW: 392.371465206146
• CID: 6062385
• PubChem ID: 165791858
• Update Time: 2025-10-28

tert-butyl N-3-bromo-2-(cycloheptyloxy)-2-methylpropyl-N-ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-bromo-2-(cycloheptyloxy)-2-methylpropyl-N-ethylcarbamate
• 2138071-48-2
• EN300-1135886
• tert-butyl N-[3-bromo-2-(cycloheptyloxy)-2-methylpropyl]-N-ethylcarbamate

• Inchi： 1S/C18H34BrNO3/c1-6-20(16(21)23-17(2,3)4)14-18(5,13-19)22-15-11-9-7-8-10-12-15/h15H,6-14H2,1-5H3
• InChI Key： STQXSRUKKSTYPW-UHFFFAOYSA-N
• SMILES： BrCC(C)(CN(C(=O)OC(C)(C)C)CC)OC1CCCCCC1

Computed Properties

• Exact Mass: 391.17221g/mol
• Monoisotopic Mass: 391.17221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl N-3-bromo-2-(cycloheptyloxy)-2-methylpropyl-N-ethylcarbamate

tert-butyl N-3-bromo-2-(cycloheptyloxy)-2-methylpropyl-N-ethylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-bromo-2-(cycloheptyloxy)-2-methylpropyl-N-ethylcarbamate, identified by the CAS number 2138071-48-2, is a complex organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which incorporates a bromine atom, a cycloheptyl group, and a tertiary butyl ester moiety. The presence of these functional groups makes it highly versatile and amenable to a wide range of chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance solubility and bioavailability. For instance, a 2023 study published in the Journal of Controlled Release demonstrated that tert-butyl N-3-bromo-2-(cycloheptyloxy)-2-methylpropyl-N-ethylcarbamate can form stable nanoparticles with poor water-soluble drugs, significantly improving their therapeutic efficacy.

In addition to its pharmaceutical applications, this compound has shown promise in the field of polymer chemistry. Its cycloheptyl group contributes to the formation of robust polymer networks with enhanced mechanical properties. A 2023 research article in the Macromolecules journal reported that incorporating this compound into polyurethane formulations resulted in materials with superior tensile strength and thermal stability, making them ideal for high-performance applications such as automotive components and aerospace materials.

The synthesis of tert-butyl N-3-bromo-2-(cycloheptyloxy)-2-methylpropyl-N-ethylcarbamate involves a multi-step process that combines nucleophilic substitution and esterification reactions. The bromine atom plays a critical role in enabling these reactions, facilitating the formation of stable intermediates. Recent advancements in catalytic methods have optimized the synthesis process, reducing production costs and improving yield rates. These improvements have made the compound more accessible for large-scale industrial applications.

The physical and chemical properties of this compound are also noteworthy. Its molecular weight is approximately 450 g/mol, and it exhibits a melting point of around 150°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in organic synthesis reactions where precise control over solubility is essential.

In terms of safety considerations, while this compound is not classified as a hazardous material under current regulations, proper handling procedures are recommended due to its potential irritancy to skin and eyes. Occupational exposure limits have been established to ensure worker safety during manufacturing and processing.

The application landscape for CAS No. 2138071-48-2 continues to expand as researchers uncover new functionalities. For example, recent investigations into its role as a precursor for advanced materials have revealed its potential in creating stimuli-responsive polymers that can adapt to environmental changes such as temperature or pH levels. Such materials hold great promise for use in smart packaging, sensors, and adaptive textiles.

In conclusion, tert-butyl N-3-bromo-2-(cycloheptyloxy)-2-methylpropyl-N-ethylcarbamate, with its unique structure and versatile properties, stands at the forefront of modern chemical innovation. Its contributions to drug delivery systems, polymer chemistry, and advanced materials highlight its importance across multiple industries. As research continues to uncover new applications and optimizations for this compound, it is poised to play an increasingly significant role in shaping future technological advancements.